Cas no 2172132-29-3 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid
• CAS No: 2172132-29-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6330259
• PubChem ID: 165503080
• Update Time: 2025-10-21

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid
• EN300-1484163
• 2172132-29-3
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}hexanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(2)15-20(27(33)30-19(3)9-8-14-26(31)32)16-29-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,18-20,25H,8-9,14-17H2,1-3H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： JZXRGYLMJAZKGY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C)CCCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid

Introduction to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic Acid (CAS No. 2172132-29-3)

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid, identified by its CAS number 2172132-29-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by its complex amino acid-like structure, which makes it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl moiety and a protected amino group (methoxycarbonyl) suggests potential utility in the synthesis of peptidomimetics and other bioactive molecules.

The molecular structure of this compound is intricately designed to enhance its biological activity. The hexanoic acid backbone provides a stable scaffold, while the amide and amino functional groups allow for interactions with biological targets. This design philosophy is particularly relevant in the context of drug discovery, where the optimization of molecular interactions is crucial for achieving high efficacy and selectivity. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic properties of pharmaceutical agents, making the fluoren-9-yl substituent in this compound particularly noteworthy.

In the realm of medicinal chemistry, the development of novel compounds often involves the strategic modification of existing structures to improve their pharmacological profiles. The methoxycarbonyl group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid serves as a protecting group for the amino function, which can be selectively removed under specific conditions to reveal the reactive amine. This feature is particularly useful in peptide synthesis and other applications where controlled deprotection is essential.

The compound's potential applications extend to the field of protease inhibition, where its structure may mimic natural substrates or inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is a key strategy in the treatment of various diseases, including cancer and inflammatory disorders. The unique combination of functional groups in this molecule makes it a versatile tool for designing inhibitors with high specificity and affinity.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. These tools have been instrumental in rationalizing the design of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid and similar compounds. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can optimize the structure to enhance its binding affinity to target proteins. This approach has already led to significant breakthroughs in drug discovery, particularly in identifying lead compounds for further development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-yl moiety, for instance, necessitates careful selection of coupling reagents and solvents to prevent side reactions. Similarly, the protection and deprotection of the amino group must be carefully managed to avoid unwanted modifications. These synthetic challenges highlight the expertise required to handle such complex molecules.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}hexanoic acid (CAS No. 2172132-29-3) represents a significant advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.